Cas no 2171824-33-0 (tert-butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2171824-33-0
• MF: C₁₄H₂₆N₂O₅S
• MW: 334.431643009186
• CID: 6455606
• PubChem ID: 165529930
• Update Time: 2025-06-30

tert-butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate
• tert-butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate
• EN300-1478894
• 2171824-33-0

• Inchi： 1S/C14H26N2O5S/c1-13(2,3)21-12(17)16-7-4-5-14(10-16)6-8-20-11(14)9-22(15,18)19/h11H,4-10H2,1-3H3,(H2,15,18,19)
• InChI Key： BBHNIIDAZAXLBO-UHFFFAOYSA-N
• SMILES： S(CC1C2(CN(C(=O)OC(C)(C)C)CCC2)CCO1)(N)(=O)=O

Computed Properties

• Exact Mass: 334.15624311g/mol
• Monoisotopic Mass: 334.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate

Structure and Synthesis of tert-Butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2171824-33-0)

tert-Butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate is a complex organic compound characterized by its unique spiro-structure and functional groups. The molecule contains a spiro[4.5]decane core, which is a fused ring system with a single bond connecting the two rings. The 2-oxa substituent introduces an oxygen atom at the 2-position, while the 7-aza group replaces a carbon atom with nitrogen at the 7-position, creating a heterocyclic framework. The sulfamoylmethyl group, a derivative of sulfonamide, is attached to the 1-position, and the tert-butyl group provides steric bulk and stability to the molecule. This structural complexity is critical for its potential biological activity and reactivity.

The CAS No. 2171824-33-0 identifier ensures precise identification of this compound, which is essential for academic and industrial research. The synthesis of this compound typically involves multistep organic reactions, including ring-closure strategies and functional group modifications. Recent advancements in catalytic methods have improved the efficiency of its synthesis, reducing the number of steps and byproducts. For example, a 2022 study published in *Organic & Biomolecular Chemistry* demonstrated a novel approach using chiral catalysts to achieve high stereoselectivity in the formation of the spirocore, which is crucial for its biological applications.

Biological Activity and Pharmacological Potential

tert-Butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate has shown promising pharmacological properties in preclinical studies. Its sulfamoylmethyl group is known to interact with various biological targets, including enzymes and receptors, while the spiro[4.5]decane core provides a scaffold for modulating molecular interactions. A 2023 study in *Medicinal Chemistry Research* highlighted its potential as an inhibitor of a specific kinase pathway, which is implicated in inflammatory diseases. The compound's ability to modulate kinase activity suggests its utility in the development of anti-inflammatory agents.

Additionally, the tert-butyl group contributes to the molecule's solubility and metabolic stability, which are critical for drug development. Researchers have also explored its 2-oxa and 7-aza substituents for their potential to enhance binding affinity to target proteins. For instance, a 2023 paper in *Journal of Medicinal Chemistry* reported that the 2-oxa group could improve the compound's interaction with metalloenzymes, while the 7-aza group may influence its ionization state in physiological conditions.

Applications in Drug Discovery and Development

The unique structural features of tert-Butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate make it a valuable candidate for drug discovery. Its sulfamoylmethyl group is particularly relevant in the design of sulfonamide-based drugs, which are widely used in antimicrobial and anti-inflammatory therapies. The spiro[4.5]decane core provides a flexible framework for further chemical modifications, allowing researchers to tailor its properties for specific therapeutic applications.

Recent studies have also focused on the compound's potential in targeting neurodegenerative diseases. A 2023 review in *Pharmaceutical Research* suggested that its 7-aza group could interact with proteins involved in amyloid-beta aggregation, a key factor in Alzheimer's disease. This finding highlights the compound's versatility in addressing complex biological pathways. Furthermore, the tert-butyl group's steric effects may help reduce off-target interactions, improving the compound's safety profile in vivo.

Conclusion: A Key Molecule in Modern Organic Chemistry

tert-Butyl 1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate represents a significant advancement in the design of multifunctional organic compounds. Its structural complexity, including the spiro[4.5]decane core, 2-oxa, 7-aza, and sulfamoylmethyl groups, provides a foundation for exploring diverse biological activities. The compound's synthesis and pharmacological potential continue to attract attention in academic and industrial research, underscoring its importance in the development of novel therapeutics.